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molecular formula C24H48O9Si3 B8655605 Silane, 1,3,5-benzenetriyltris[triethoxy- CAS No. 136892-87-0

Silane, 1,3,5-benzenetriyltris[triethoxy-

Cat. No. B8655605
CAS RN: 136892-87-0
M. Wt: 564.9 g/mol
InChI Key: WMHSCXNQBLEHSC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05229481

Procedure details

The procedure used for the preparation of 1,3-di(triethoxysilyl)benzene was followed using 1,3,5-tribromobenzene (100.0 g, 0.318 mol) in place of 1,3-dibromobenzene. Two distillations gave a clear, colorless oil (0.1 mmHg, 196-198° C., 23.4 g, 13%). Anal. Calcd for C24H48O9Si3 : C, 51.0: H, 8.56. Found: C, 51.2; H, 8.53. IR (Neat, CsI, cm-1) : 2964 s, 2920 s, 2880 s, 2730 w, 1560 m, 1480 w, 1440 m, 1386 s, 1290 m, 1160 s, 1090 vs, 955 s, 825 s, 775 s, 710 m, 670 m, 487 s. 1H NMR (benzene -d6, 22° C., 300 MHz : δ 1.16 (t, J=7.1 Hz, 18 H, OCH2CH 3), 3.87 (q, J=7.1 Hz, 12 H, OCH2CH3, 8.55 (s, 1H, C6H4). 13C{1H} NMR (benzene-d6, 22° C., 75.5 MHz ): δ 18.43 (OCH2CH3), 58.92 (OCH2CH3), 130.83, 143.60 (C6H4).
Name
1,3-di(triethoxysilyl)benzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1,3,5-tribromobenzene
Quantity
100 g
Type
reactant
Reaction Step Two
Name
CsI
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
13C{1H}
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
1,3.5-Tri(triethoxysilyl)benzene

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][Si:4]([O:24][CH2:25][CH3:26])([O:21][CH2:22][CH3:23])[C:5]1[CH:10]=[CH:9][CH:8]=[C:7]([Si:11]([O:18][CH2:19][CH3:20])([O:15][CH2:16][CH3:17])[O:12][CH2:13][CH3:14])[CH:6]=1)[CH3:2].Br[C:28]1[CH:33]=C(Br)C=C(Br)C=1.[I-].[Cs+]>>[CH2:16]([O:15][Si:11]([O:12][CH2:13][CH3:14])([O:18][CH2:19][CH3:20])[C:7]1[CH:8]=[C:9]([Si:4]([O:24][CH2:33][CH3:28])([O:21][CH2:22][CH3:23])[O:3][CH2:1][CH3:2])[CH:10]=[C:5]([Si:4]([O:24][CH2:25][CH3:26])([O:21][CH2:22][CH3:23])[O:3][CH2:1][CH3:2])[CH:6]=1)[CH3:17] |f:2.3|

Inputs

Step One
Name
1,3-di(triethoxysilyl)benzene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)O[Si](C1=CC(=CC=C1)[Si](OCC)(OCC)OCC)(OCC)OCC
Step Two
Name
1,3,5-tribromobenzene
Quantity
100 g
Type
reactant
Smiles
BrC1=CC(=CC(=C1)Br)Br
Step Three
Name
CsI
Quantity
0 (± 1) mol
Type
reactant
Smiles
[I-].[Cs+]
Step Four
[Compound]
Name
13C{1H}
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Two distillations gave a clear, colorless oil (0.1 mmHg, 196-198° C., 23.4 g, 13%)
CUSTOM
Type
CUSTOM
Details
2964 s, 2920 s, 2880 s, 2730 w, 1560 m, 1480 w, 1440 m, 1386 s, 1290 m, 1160 s, 1090 vs, 955 s, 825 s, 775 s, 710 m, 670 m, 487 s
Duration
487 s
CUSTOM
Type
CUSTOM
Details
benzene -d6, 22° C., 300 MHz

Outcomes

Product
Name
1,3.5-Tri(triethoxysilyl)benzene
Type
Smiles
C(C)O[Si](C1=CC(=CC(=C1)[Si](OCC)(OCC)OCC)[Si](OCC)(OCC)OCC)(OCC)OCC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.